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Compound of Interest

Compound Name: Distearoyl phosphatidylglycerol

Cat. No.: B054389 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 1,2-

distearoyl-sn-glycero-3-phospho-(1'-rac-glycerol), commonly known as DSPG. An

understanding of DSPG's solubility in various organic solvents is critical for its application in

pharmaceutical formulations, particularly in the development of lipid-based drug delivery

systems such as liposomes. This document collates available solubility data, details

established experimental protocols for solubility determination, and provides a visual workflow

for these procedures.

Core Data Presentation: DSPG Solubility
The following table summarizes the known qualitative and quantitative solubility of DSPG in a

range of organic solvents. This data has been compiled from various chemical supplier

technical data sheets and research articles.
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Solvent/Solven
t System

Temperature Solubility Data Type Source(s)

Chloroform Not Specified Approx. 2 mg/mL Quantitative [1][2][3]

Chloroform:Meth

anol (9:1 v/v)
Not Specified Soluble Qualitative [4]

Chloroform:Meth

anol (5:1 v/v)
Not Specified Soluble Qualitative

Chloroform:Meth

anol:Water

(65:25:4 v/v)

Not Specified 5 mg/mL Quantitative [5]

Chloroform:Meth

anol:Water

(2:1:0.1 v/v)

Not Specified
Very Slightly

Soluble
Qualitative [6]

Methanol Not Specified Soluble Qualitative

Water Ambient Insoluble Qualitative [4]

Acetone Ambient Insoluble Qualitative [4]

Ethanol Ambient Insoluble Qualitative [5]

Dimethyl

Sulfoxide

(DMSO)

Ambient
Insoluble or

Slightly Soluble
Qualitative [5][7]

Experimental Protocols for Determining DSPG
Solubility
The following are detailed methodologies for the experimental determination of DSPG solubility

in organic solvents. The shake-flask method is a widely recognized and reliable technique for

determining equilibrium solubility.

Materials and Equipment
Distearoyl Phosphatidylglycerol (DSPG) powder
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Selected organic solvents (e.g., chloroform, methanol, ethanol)

Analytical balance

Glass vials with screw caps

Vortex mixer

Orbital shaker or wrist-action shaker

Centrifuge

Syringes and syringe filters (0.22 µm or 0.45 µm, compatible with the organic solvent)

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g.,

Evaporative Light Scattering Detector - ELSD, or Charged Aerosol Detector - CAD) or a UV-

Vis spectrophotometer if a suitable chromophore is present or can be derivatized.

Drying oven or vacuum desiccator

Shake-Flask Method for Quantitative Solubility
Determination
This method is considered the gold standard for determining the equilibrium solubility of a

compound in a solvent.

Procedure:

Preparation of Supersaturated Solutions:

Add an excess amount of DSPG powder to a pre-weighed glass vial. The excess is crucial

to ensure that a saturated solution is achieved.

Record the initial weight of the DSPG.

Add a known volume of the desired organic solvent to the vial.
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Tightly cap the vial to prevent solvent evaporation.

Equilibration:

Place the vials in an orbital shaker or on a wrist-action shaker.

Agitate the samples at a constant temperature for a predetermined period (typically 24 to

72 hours) to ensure equilibrium is reached. The temperature should be controlled and

recorded.

Phase Separation:

After the equilibration period, allow the vials to stand undisturbed for a sufficient time to

allow the excess, undissolved DSPG to settle.

Alternatively, centrifuge the vials at a moderate speed to facilitate the separation of the

solid and liquid phases.

Sample Collection and Filtration:

Carefully withdraw an aliquot of the clear supernatant using a syringe.

Attach a syringe filter to the syringe and filter the solution into a clean, pre-weighed

volumetric flask. This step is critical to remove any undissolved microparticles.

Quantification:

Gravimetric Method:

Evaporate the solvent from the volumetric flask under a gentle stream of nitrogen or in a

vacuum desiccator until a constant weight is achieved.

Weigh the flask containing the dried DSPG residue.

The solubility is calculated as the mass of the dissolved DSPG per volume of the

solvent.

Chromatographic Method (HPLC):
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Dilute the filtered supernatant to a concentration within the linear range of the HPLC

detector.

Inject the diluted sample into the HPLC system.

Quantify the concentration of DSPG by comparing the peak area to a standard curve

prepared from known concentrations of DSPG.

Qualitative Solubility Determination
This is a simpler, non-quantitative method to quickly assess if DSPG is soluble in a particular

solvent.

Procedure:

Add a small, accurately weighed amount of DSPG (e.g., 1 mg) to a clear glass vial.

Add a known volume of the organic solvent (e.g., 1 mL).

Vortex the vial vigorously for 1-2 minutes.

Visually inspect the solution against a dark background for any undissolved particles.

If the solid dissolves completely, the lipid is considered soluble at that concentration. If

particles remain, it is considered sparingly soluble or insoluble.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the quantitative determination of

DSPG solubility using the shake-flask method.
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Preparation

Equilibration

Phase Separation

Sample Processing & Analysis

Weigh excess DSPG

Add known volume of organic solvent

Agitate at constant temperature (24-72h)

Allow to settle or centrifuge

Withdraw supernatant

Filter through 0.22 µm syringe filter

Quantify DSPG concentration (e.g., by HPLC or gravimetrically)

Determine Solubility (mg/mL)

Click to download full resolution via product page

Caption: Experimental workflow for determining DSPG solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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